Cas no 132305-21-6 (2-methyl-4(3h)-quinazolinone)

• Product Name: 2-methyl-4(3h)-quinazolinone
• CAS No: 132305-21-6
• MF: C₉H₈N₂O
• MW: 160.17262172699
• CID: 898962
• PubChem ID: 135400457
• Update Time: 2025-11-01

2-methyl-4(3h)-quinazolinone Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4(3h)-quinazolinone
• 2-Methyl-3H-quinazolin-4-one
• AURORA KA-3754
• EN300-05190
• OH2A0NMA88
• NS00025821
• 2-methylquinazolin-4-one
• 132305-21-6
• Z56895688
• 2-METHYL-4-OXOQUINAZOLINE
• EE-0034
• 4(3H)-QUINAZOLINONE, 2-METHYL-
• 1769-24-0
• HMS1578C10
• 4-hydroxy-2-methylquinazoline
• CS-0043891
• Cambridge id 5130659
• MEW
• 2-Methyl-4(3H)-quinazolinone, 97%
• J-509966
• MLS000530165
• NSC-2757
• STL032056
• B 101
• 2-methyl-quinazolin-4-one
• DB-000856
• 4-Quinazolinol, 2-methyl-
• BDBM50241202
• BS-3873
• 2-Methyl-4-quinazolone
• AKOS000499204
• CHEMBL395092
• PD158403
• UNII-OH2A0NMA88
• 2-Methylquinazolone
• NSC 2757
• 2-Methyl-4-quinazolinone
• MFCD00006887
• M2709
• 2-methyl-4-oxo-3.4-dihydroquinazoline
• NSC12005
• MFCD05270928
• FIEYHAAMDAPVCH-UHFFFAOYSA-
• 2-Methyl-chinazolinone(4) [German]
• NSC2757
• AB00449332-08
• F1685-0434
• HY-W051513
• AB00675722-01
• NSC-12005
• NSC 12005
• DTXSID10170208
• AKOS000421640
• EINECS 217-189-2
• HMS2363N06
• AC-12547
• 2-Methyl-4(1H)-quinazolinone
• 2-METHYL-4(3H)-QUINAZOLONE
• 2-methyl-4-(3H)quinazolinone
• STK386451
• SDCCGMLS-0064660.P001
• G10844
• 2-Methylquinazolin-4(1H)-one
• 2-Methyl-chinazolinone(4)
• 2-methyl-4-oxo-3,4-dihydroquinazoline
• NCGC00245555-01
• AKOS000497204
• InChI=1/C9H8N2O/c1-6-10-8-5-3-2-4-7(8)9(12)11-6/h2-5H,1H3,(H,10,11,12
• 2-Methyl-4-quinazolinol
• F51890
• MLS005940001
• 3H-2-METHYL-4-OXOQUINAZOLINE
• Q27463113
• SMR000135142
• 4(1H)-Quinazolinone, 2-methyl-
• STL069056
• AI3-52030
• SMR004612696
• 2-methylquinazolin-4(3H)-one
• NCI60_002243
• InChI=1/C9H8N2O/c1-6-10-8-5-3-2-4-7(8)9(12)11-6/h2-5H,1H3,(H,10,11,12)
• 2-methylquinazolin-4-ol
• SCHEMBL47338
• 2-methyl-1H-quinazolin-4-one
• 4llk
• 2-methyl-3,4-dihydroquinazolin-4-one
• SY106212

• Inchi： 1S/C9H8N2O/c1-6-10-8-5-3-2-4-7(8)9(12)11-6/h2-5H,1H3,(H,10,11,12)
• InChI Key： FIEYHAAMDAPVCH-UHFFFAOYSA-N
• SMILES： CC1NC2C(=CC=CC=2)C(=O)N=1

Computed Properties

• Exact Mass: 160.063662883g/mol
• Monoisotopic Mass: 160.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• Melting Point: 231-233 °C(lit.)

2-methyl-4(3h)-quinazolinone Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-37/39
• RTECS：VA3677000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 2-methyl-4(3h)-quinazolinone

Introduction to 2-methyl-4(3H)-quinazolinone (CAS No. 132305-21-6) and Its Emerging Applications in Chemical Biology

2-methyl-4(3H)-quinazolinone, identified by its Chemical Abstracts Service (CAS) number 132305-21-6, is a heterocyclic organic compound that has garnered significant attention in the field of chemical biology due to its versatile structural framework and potential biological activities. This compound belongs to the quinazolinone class, a scaffold that is widely recognized for its pharmacological relevance, particularly in the development of pharmaceutical agents targeting various diseases. The presence of a methyl substituent at the 2-position and a 3H-benzopyran-4-one core enhances its chemical reactivity, making it a valuable intermediate in synthetic chemistry and a promising candidate for further exploration in medicinal chemistry.

The quinazolinone moiety is structurally akin to several well-known bioactive molecules, including antiviral, anticancer, and anti-inflammatory agents. The unique electronic and steric properties of 2-methyl-4(3H)-quinazolinone contribute to its potential as a pharmacophore, enabling interactions with biological targets such as enzymes and receptors. Recent advancements in computational chemistry and high-throughput screening have facilitated the identification of novel derivatives with enhanced efficacy and reduced toxicity, positioning this compound as a cornerstone in drug discovery initiatives.

In the realm of medicinal chemistry, 2-methyl-4(3H)-quinazolinone has been extensively studied for its ability to modulate key biological pathways. For instance, derivatives of this compound have demonstrated inhibitory effects on kinases, which are critical enzymes involved in cell signaling cascades associated with cancer progression. The methyl group at the 2-position plays a pivotal role in fine-tuning the binding affinity and selectivity of quinazolinone-based inhibitors, thereby optimizing their therapeutic potential. Furthermore, the 3H-benzopyran-4-one core provides a rigid structure that can be further functionalized to enhance solubility and bioavailability, addressing one of the major challenges in drug development.

Recent research has also highlighted the antimicrobial properties of 2-methyl-4(3H)-quinazolinone and its derivatives. Studies indicate that certain modifications at the 4(3H)-position can confer broad-spectrum activity against Gram-positive and Gram-negative bacteria, as well as fungi. This finding is particularly relevant in the context of rising antibiotic resistance, where novel antimicrobial agents are urgently needed. The structural diversity of quinazolinones allows for the design of molecules that can disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways, offering a promising alternative to conventional antibiotics.

The synthesis of 2-methyl-4(3H)-quinazolinone involves multi-step organic transformations that highlight its synthetic utility. Common synthetic routes include cyclization reactions followed by functional group interconversions, leveraging readily available starting materials. The use of transition metal catalysts has further streamlined these processes, enabling higher yields and cleaner reactions. Advances in green chemistry principles have also been incorporated into these synthetic methodologies, reducing waste generation and improving environmental sustainability.

In conclusion, 2-methyl-4(3H)-quinazolinone (CAS No. 132305-21-6) represents a significant compound in the chemical biology landscape. Its structural features make it an attractive scaffold for drug discovery, with applications spanning anticancer, antimicrobial, and anti-inflammatory therapies. Ongoing research continues to uncover new derivatives with improved properties, reinforcing its importance as a lead compound in medicinal chemistry. As our understanding of biological mechanisms evolves, compounds like 2-methyl-4(3H)-quinazolinone are poised to play a crucial role in addressing some of the most pressing challenges in human health.